Cas no 2648901-51-1 ((2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride)

• Product Name: (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride
• CAS No: 2648901-51-1
• MF: C₇H₁₅ClN₂O₃
• MW: 210.658601045609
• MDL: MFCD34168602
• CID: 5642872
• PubChem ID: 155973834
• Update Time: 2025-05-21

(2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Glutamine, N,N-dimethyl-, hydrochloride (1:1)
• (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride

• MDL： MFCD34168602
• Inchi： 1S/C7H14N2O3.ClH/c1-9(2)6(10)4-3-5(8)7(11)12;/h5H,3-4,8H2,1-2H3,(H,11,12);1H/t5-;/m0./s1
• InChI Key： JIFHNVDHPIMSAY-JEDNCBNOSA-N
• SMILES： [C@H](N)(CCC(=O)N(C)C)C(=O)O.Cl

Additional information on (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride

Comprehensive Overview of (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride (CAS No. 2648901-51-1)

(2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound, identified by its CAS No. 2648901-51-1, belongs to the class of amino acid derivatives and is widely recognized for its role in peptide synthesis and drug development. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

The molecular structure of (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride features a chiral center at the 2-position, which is critical for its biological activity. The presence of the dimethylcarbamoyl group introduces unique steric and electronic properties, influencing its interactions with enzymes and receptors. Researchers often explore this compound for its potential in modulating metabolic pathways and targeting specific protein functions.

In recent years, the demand for custom amino acid derivatives like (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride has surged due to advancements in peptide-based therapeutics and precision medicine. This compound is frequently utilized in the synthesis of bioactive peptides, which are pivotal in treating conditions such as metabolic disorders and neurodegenerative diseases. Its compatibility with solid-phase peptide synthesis (SPPS) techniques further underscores its versatility.

From a synthetic chemistry perspective, CAS No. 2648901-51-1 is often employed as a building block for N-methylated amino acids, which are gaining attention for their enhanced metabolic stability and bioavailability. The compound's hydrochloride form ensures efficient purification and handling, addressing common challenges in large-scale production. Additionally, its high purity and consistent quality make it a reliable candidate for GMP-compliant manufacturing processes.

The growing interest in personalized medicine and targeted drug delivery systems has further highlighted the relevance of (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride. Its ability to serve as a prodrug or carrier molecule for therapeutic agents aligns with the industry's shift toward patient-specific treatments. Researchers are also investigating its potential in bioconjugation strategies, where it can be linked to antibodies or nanoparticles for enhanced drug efficacy.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 2648901-51-1 using environmentally friendly reagents and minimal waste generation. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical production. The compound's scalability and cost-effectiveness further contribute to its appeal in both academic and industrial settings.

For researchers seeking high-quality reference standards, (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride is available from reputable suppliers with detailed analytical certificates and spectroscopic data. Its characterization typically includes NMR, HPLC, and mass spectrometry analyses to ensure compliance with regulatory standards. This level of documentation is essential for patent applications and clinical trial submissions.

In summary, (2S)-2-amino-4-(dimethylcarbamoyl)butanoic acid hydrochloride (CAS No. 2648901-51-1) represents a valuable tool in modern drug discovery and biochemical research. Its multifaceted applications, from peptide synthesis to targeted therapy, underscore its importance in advancing medical science. As the field continues to evolve, this compound is poised to play an even greater role in addressing unmet medical needs and improving therapeutic outcomes.